Cas no 1806333-28-7 (Methyl 2-bromo-5-(2-cyanoethyl)benzoate)

• Product Name: Methyl 2-bromo-5-(2-cyanoethyl)benzoate
• CAS No: 1806333-28-7
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 4950969
• Update Time: 2025-10-29

Methyl 2-bromo-5-(2-cyanoethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-5-(2-cyanoethyl)benzoate

• Inchi： 1S/C11H10BrNO2/c1-15-11(14)9-7-8(3-2-6-13)4-5-10(9)12/h4-5,7H,2-3H2,1H3
• InChI Key： UOJNEUZKIAEQFK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(=O)OC)CCC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 271
• XLogP3: 2.4
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-bromo-5-(2-cyanoethyl)benzoate

Methyl 2-bromo-5-(2-cyanoethyl)benzoate

Methyl 2-bromo-5-(2-cyanoethyl)benzoate, with the CAS number 1806333-28-7, is a compound of significant interest in the field of organic chemistry. This compound is a derivative of benzoic acid, featuring a methyl ester group, a bromine atom at the 2-position, and a cyanoethyl substituent at the 5-position. The structure of this compound is represented as follows: the benzoate ring has a methyl ester group attached to the oxygen, a bromine atom at position 2, and a cyanoethyl group (-CH₂CH₂CN) at position 5. This unique combination of substituents makes it a valuable molecule for various applications in organic synthesis and materials science.

The synthesis of Methyl 2-bromo-5-(2-cyanoethyl)benzoate involves several steps, including the bromination of benzoic acid derivatives and subsequent alkylation or substitution reactions to introduce the cyanoethyl group. Recent advancements in catalytic methods and transition metal-mediated reactions have enabled more efficient and selective syntheses of such substituted benzoates. For instance, the use of palladium catalysts in cross-coupling reactions has been reported to facilitate the incorporation of cyano groups into aromatic systems with high precision.

The chemical properties of Methyl 2-bromo-5-(2-cyanoethyl)benzoate are influenced by its substituents. The bromine atom at position 2 imparts electrophilic aromatic substitution reactivity, while the cyano group at position 5 contributes to both electron-withdrawing effects and potential for hydrogen bonding. These properties make this compound suitable for use as an intermediate in the synthesis of more complex molecules, such as pharmaceutical agents or advanced materials.

Recent studies have explored the application of Methyl 2-bromo-5-(2-cyanoethyl)benzoate in drug discovery. The bromine atom serves as a leaving group, enabling nucleophilic substitutions that can be exploited to attach bioactive moieties. Additionally, the cyano group can act as a directing group in further synthetic transformations, allowing for the construction of diverse pharmacophores. Research has shown that derivatives of this compound exhibit potential anti-inflammatory and anticancer activities, making them promising candidates for further preclinical evaluation.

In terms of physical properties, Methyl 2-bromo-5-(2-cyanoethyl)benzoate is typically a crystalline solid with a melting point around 140°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, which facilitates its handling during synthetic procedures. The compound is stable under normal storage conditions but should be protected from moisture and light to prevent degradation.

The spectroscopic characterization of Methyl 2-bromo-5-(2-cyanoethyl)benzoate has been well-documented using techniques such as nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS). These analyses confirm the presence of all substituents and provide insights into their electronic environments. For example, the cyano group exhibits a characteristic absorption band in IR spectroscopy around ~2100 cm⁻¹, while the methyl ester group shows peaks corresponding to C=O stretching around ~1700 cm⁻¹.

Recent research has also focused on the use of Methyl 2-bromo-5-(2-cyanoethyl)benzoate in polymer chemistry. The bromine atom can be utilized as a site for polymerization or cross-linking reactions, while the cyano group can serve as a reactive site for further functionalization. This dual functionality makes this compound an attractive building block for designing advanced polymeric materials with tailored properties.

In conclusion, Methyl 2-bromo-5-(2-cyanoethyl)benzoate (CAS No. 1806333-28-7) is a versatile compound with significant potential in organic synthesis, drug discovery, and materials science. Its unique combination of substituents provides opportunities for further chemical transformations and applications across various fields. As research continues to uncover new synthetic pathways and functional applications for this compound, its role in advancing chemical science is expected to grow even further.